Cas no 2138200-89-0 (2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138200-89-0
• MF: C₇H₉N₅OS
• MW: 211.244258642197
• CID: 6079719
• PubChem ID: 165952920
• Update Time: 2025-06-20

2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine
• 2138200-89-0
• EN300-1114360
• 2-[(3-methoxy-1,2-thiazol-5-yl)methyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C7H9N5OS/c1-13-7-2-5(14-11-7)4-12-9-3-6(8)10-12/h2-3H,4H2,1H3,(H2,8,10)
• InChI Key： IBHRBERSBLQJGA-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)CN1N=CC(N)=N1

Computed Properties

• Exact Mass: 211.05278110g/mol
• Monoisotopic Mass: 211.05278110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Additional information on 2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138200-89-0)

The compound 2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine (CAS No. 2138200-89-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a methoxy-thiazole moiety with a triazol-4-amine group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets through hydrogen bonding and π-stacking interactions.

In recent years, the demand for novel heterocyclic compounds like 2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine has surged due to their versatility in medicinal chemistry. The compound's triazole ring is known for its stability and bioisosteric properties, often used to replace other functional groups in drug design. Meanwhile, the thiazole component contributes to its electronic and steric properties, enhancing its binding affinity to enzymes or receptors. This dual functionality positions it as a valuable intermediate for developing therapeutics targeting infectious diseases, inflammation, and metabolic disorders.

The synthesis of CAS No. 2138200-89-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Modern synthetic approaches emphasize green chemistry principles, such as catalyst optimization and solvent reduction, aligning with the global push for sustainable laboratory practices. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to verify its purity and structural integrity, ensuring compliance with regulatory standards for research use.

From an industrial perspective, 2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine is often discussed in the context of high-throughput screening libraries. Its scaffold is compatible with combinatorial chemistry, enabling rapid exploration of structure-activity relationships (SAR). Pharmaceutical companies frequently search for derivatives of this compound to address challenges like drug resistance or improve pharmacokinetic profiles. Online queries related to "triazole-thiazole hybrid molecules" or "CAS 2138200-89-0 suppliers" reflect its commercial relevance.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-rich heterocycles make it a candidate for organic semiconductors or light-emitting diodes (OLEDs). Researchers investigating "small molecule optoelectronics" or "heterocyclic polymers" may find this compound structurally intriguing for designing next-generation functional materials.

Safety and handling of 2-(3-methoxy-1,2-thiazol-5-yl)methyl-2H-1,2,3-triazol-4-amine follow standard laboratory protocols for organic intermediates. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during manipulation. Storage conditions typically involve protection from light and moisture at controlled temperatures to maintain stability.

In summary, CAS No. 2138200-89-0 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its growing presence in scientific literature and patent filings underscores its importance in innovation-driven industries. As research continues to uncover new applications, this molecule is poised to remain a subject of interest for academic and industrial chemists alike.